Cas no 1494416-49-7 (Benzene, [[[1-(bromomethyl)cyclopentyl]methoxy]methyl]-)

• Product Name: Benzene, [[[1-(bromomethyl)cyclopentyl]methoxy]methyl]-
• CAS No: 1494416-49-7
• MF: C₁₄H₁₉BrO
• MW: 283.204063653946
• CID: 5281332
• Update Time: 2025-07-23

Benzene, [[[1-(bromomethyl)cyclopentyl]methoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[[1-(bromomethyl)cyclopentyl]methoxy]methyl]-

• Inchi： 1S/C14H19BrO/c15-11-14(8-4-5-9-14)12-16-10-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-12H2
• InChI Key： NZAQXDZOUHPYGD-UHFFFAOYSA-N
• SMILES： C1(COCC2(CBr)CCCC2)=CC=CC=C1

Additional information on Benzene, [[[1-(bromomethyl)cyclopentyl]methoxy]methyl]-

Benzene, [[[1-(bromomethyl)cyclopentyl]methoxy]methyl]- (CAS No. 1494416-49-7): A Comprehensive Overview

Benzene, [[[1-(bromomethyl)cyclopentyl]methoxy]methyl]- (CAS No. 1494416-49-7) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, is widely utilized as a key intermediate in the synthesis of more complex molecules. Its cyclopentyl and bromomethyl functional groups make it particularly valuable for constructing diverse chemical architectures, which are essential in drug discovery and material science.

The chemical structure of Benzene, [[[1-(bromomethyl)cyclopentyl]methoxy]methyl]- features a benzene ring substituted with a methoxymethyl group, which is further linked to a 1-(bromomethyl)cyclopentyl moiety. This arrangement provides the compound with distinct reactivity, enabling it to participate in various coupling reactions, nucleophilic substitutions, and other transformations. Researchers often explore its potential in cross-coupling reactions, a hot topic in modern organic synthesis, due to its ability to introduce cyclopentyl groups into target molecules efficiently.

In recent years, the demand for Benzene, [[[1-(bromomethyl)cyclopentyl]methoxy]methyl]- has surged, driven by its applications in the development of novel pharmaceutical intermediates and agrochemicals. The compound’s versatility aligns with the growing trend of green chemistry, where scientists seek sustainable and efficient synthetic routes. Its role in catalyzed reactions and metal-organic frameworks (MOFs) has also been a subject of interest, particularly in the context of heterogeneous catalysis and drug delivery systems.

From a commercial perspective, Benzene, [[[1-(bromomethyl)cyclopentyl]methoxy]methyl]- is available through specialized chemical suppliers, often in high purity grades suitable for research and industrial use. The compound’s stability under standard conditions makes it a reliable choice for laboratory applications, though proper handling protocols are recommended to ensure safety. Its solubility in common organic solvents, such as dichloromethane and tetrahydrofuran (THF), further enhances its utility in synthetic workflows.

One of the most frequently asked questions about Benzene, [[[1-(bromomethyl)cyclopentyl]methoxy]methyl]- revolves around its synthetic applications. Researchers often inquire about its use in palladium-catalyzed reactions, a trending area in organic chemistry, where it serves as a precursor for cyclopentyl-containing scaffolds. Additionally, its potential in peptide modification and bioconjugation has sparked curiosity, especially among those working on biopharmaceuticals and proteomics.

The future of Benzene, [[[1-(bromomethyl)cyclopentyl]methoxy]methyl]- looks promising, with ongoing studies exploring its role in nanotechnology and advanced materials. As the scientific community continues to emphasize precision synthesis and molecular design, this compound is expected to remain a valuable tool for chemists. Its compatibility with flow chemistry techniques, another emerging trend, further positions it as a relevant candidate for high-throughput and automated synthesis platforms.

In conclusion, Benzene, [[[1-(bromomethyl)cyclopentyl]methoxy]methyl]- (CAS No. 1494416-49-7) stands out as a multifaceted compound with broad applicability in modern chemistry. Its unique structural features, combined with its reactivity, make it indispensable for researchers aiming to innovate in drug development, material science, and beyond. As the demand for specialized intermediates grows, this compound is poised to play an even more significant role in shaping the future of chemical synthesis.